Cas no 123066-64-8 (CRAC intermediate 2)

CRAC intermediate 2 structure
CRAC intermediate 2 structure
Product Name:CRAC intermediate 2
CAS No:123066-64-8
MF:C11H7F6N3
MW:295.183802843094
MDL:MFCD00220969
CID:63656
PubChem ID:2740668
Update Time:2025-04-18

CRAC intermediate 2 Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
    • CRAC intermediate 2
    • 4-(3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)-phenylamine
    • 4-[3,5-bis(trifluoromethyl)pyrazol-1-yl]aniline
    • 4-(3,5-Bis(trifluoroMethyl)-1H-pyrazol-1-yl)aniline
    • 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]aniline
    • 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl] aniline
    • Benzenamine, 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-
    • Benzenamine,4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl]-
    • 4-[3,5-bis(trifluorometh
    • 1-(4'-aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
    • 1(4'-Aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
    • HMS2799F18
    • CHEMBL1866277
    • 4-(3,5-bis-(Trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
    • SMR000461010
    • SEW 04192
    • SY067366
    • SB67400
    • C11H7F6N3
    • 123066-64-8
    • MLS000860231
    • HY-20588
    • NCGC00485880-01
    • TQR0359
    • SR-01000004603-1
    • Maybridge1_007664
    • CCG-248298
    • CS-3897
    • BCP23922
    • AKOS015852979
    • HMS563E08
    • 4-[3,5-bis(trifluromethyl)-1H-pyrazol-1-yl]aniline
    • DTXSID10372386
    • 4-[3,5-di(trifluoromethyl)-1H-pyrazol-1-yl]aniline
    • GS-4357
    • CRACintermediate2
    • SCHEMBL3277337
    • 1-(4-aminophenyl)-3,5-bis(trifluoromethyl)pyrazole
    • 4-[3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)aniline
    • A890856
    • MFCD00220969
    • SR-01000004603
    • DA-70023
    • MDL： MFCD00220969
    • Inchi： 1S/C11H7F6N3/c12-10(13,14)8-5-9(11(15,16)17)20(19-8)7-3-1-6(18)2-4-7/h1-5H,18H2
    • InChI Key： XOXBUERZFCPKDR-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C(F)(F)F)=NN1C1C=CC(=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 295.05400
  • Monoisotopic Mass: 295.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.52
  • Melting Point: No data available
  • Boiling Point: 298.4°C at 760 mmHg
  • Flash Point: 134.3±27.3 °C
  • Refractive Index: 1.505
  • Solubility: 生物体外In Vitro:DMSO溶解度≥ 52 mg/mL(176.16 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
  • PSA: 43.84000
  • LogP: 4.07330

CRAC intermediate 2 Security Information

CRAC intermediate 2 Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

CRAC intermediate 2 Pricemore >>

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abcr
AB444112-250 mg
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine; .
 123066-64-8
250mg
 €201.10 2023-04-22
abcr
AB444112-1 g
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine; .
 123066-64-8
1g
 €396.30 2023-04-22
Chemenu
CM188749-250mg
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
 123066-64-8 98%
250mg
 $143 2023-02-03
Chemenu
CM188749-250mg
4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenylamine
 123066-64-8 98%
250mg
 $143 2021-08-05
ChemScence
CS-3897-5mg
CRAC intermediate 2
 123066-64-8 99.96%
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 $60.0 2022-04-28

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